N'-hydroxy-2,3-dimethylbenzenecarboximidamide

• IUPAC Name: N'-hydroxy-2,3-dimethylbenzenecarboximidamide
• InChI: InChI=1S/C9H12N2O/c1-6-4-3-5-8(7(6)2)9(10)11-12/h3-5,12H,1-2H3,(H2,10,11)
• InChI Key: QRRKPMZRWWKUAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=NO)N)C
• Isomeric SMILES: CC1=C(C(=CC=C1)/C(=N/O)/N)C
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol

Description

“N’-hydroxy-2,3-dimethylbenzenecarboximidamide” is a synthetic compound. It is a hydrophilic compound with a molecular weight of 164.204 g/mol.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Scientific Research Applications

Metabolic Activation in Human Liver

A study by Chou, Lang, and Kadlubar (1995) explored the metabolic activation of several N-hydroxy metabolites, including derivatives similar to N'-hydroxy-2,3-dimethylbenzenecarboximidamide, by human liver sulfotransferases. This research is significant for understanding how these compounds are metabolically processed in the human body and their potential roles in susceptibility to environmental and dietary carcinogens (Chou, Lang & Kadlubar, 1995).

Synthesis of Novel Compounds

Aksamitowski et al. (2017) reported on the synthesis of new long-chain N-substituted pyridinecarboximidamides, which includes compounds structurally related to N'-hydroxy-2,3-dimethylbenzenecarboximidamide. This research contributes to the development of new chemical compounds with diverse applications (Aksamitowski et al., 2017).

Cancer Research and Antiviral Agents

Research by Buerger et al. (2001) on a compound structurally analogous to N'-hydroxy-2,3-dimethylbenzenecarboximidamide, focused on its role as a nonnucleoside inhibitor of cytomegalovirus replication, highlighting its potential as an antiviral agent (Buerger et al., 2001).

Chemical Synthesis and Transformation

Yavari and Islami (1998) discussed the synthesis of a multiply functionalized pyrroloisoindole derivative from N-Hydroxyphthalimide, a compound related to N'-hydroxy-2,3-dimethylbenzenecarboximidamide, demonstrating the chemical transformations and potential applications of these compounds in organic synthesis (Yavari & Islami, 1998).